Cas no 62101-36-4 (Heptanoyl chloride, 2,4,6-trimethyl-2-(2-methylpropyl)-)
62101-36-4 structure
Product Name:Heptanoyl chloride, 2,4,6-trimethyl-2-(2-methylpropyl)-
CAS No:62101-36-4
MF:C14H27ClO
MW:246.816583871841
CID:458040
PubChem ID:22162406
Update Time:2025-04-19
Heptanoyl chloride, 2,4,6-trimethyl-2-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Heptanoyl chloride, 2,4,6-trimethyl-2-(2-methylpropyl)-
- 2,4,6-trimethyl-2-(2-methylpropyl)heptanoyl chloride
- 62101-36-4
- DTXSID20623058
- SCHEMBL10414346
-
- Inchi: 1S/C14H27ClO/c1-10(2)7-12(5)9-14(6,13(15)16)8-11(3)4/h10-12H,7-9H2,1-6H3
- InChI Key: CNJNYXLUCFDHJB-UHFFFAOYSA-N
- SMILES: ClC(C(C)(CC(C)C)CC(C)CC(C)C)=O
Computed Properties
- Exact Mass: 246.17521
- Monoisotopic Mass: 246.1750432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Heptanoyl chloride, 2,4,6-trimethyl-2-(2-methylpropyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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